tert-Butyl 2-amino-4-oxo-3,4,7,8-tetrahydropyrido[4,3-d]pyrimidine-6(5H)-carboxylate

• IUPAC Name: tert-butyl 2-amino-4-oxo-3,5,7,8-tetrahydropyrido[4,3-d]pyrimidine-6-carboxylate
• InChI: InChI=1S/C12H18N4O3/c1-12(2,3)19-11(18)16-5-4-8-7(6-16)9(17)15-10(13)14-8/h4-6H2,1-3H3,(H3,13,14,15,17)
• InChI Key: BNNJUQHXJUNHCU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC2=C(C1)C(=O)NC(=N2)N
• Molecular Formula: C12H18N4O3
• DSSTOX Substance ID: DTXSID60744059
• Molecular Weight: 266.30 g/mol
• CAS RN: 1000386-01-5

Description

The compound “tert-Butyl 2-amino-4-oxo-3,4,7,8-tetrahydropyrido[4,3-d]pyrimidine-6(5H)-carboxylate” is a small molecule. It belongs to the class of organic compounds known as pyrrolo [2,3-d]pyrimidines, which are aromatic heteropolycyclic compounds containing a pyrrolo [2,3-d]pyrimidine ring system. The ring system is an isomer of pyrrolopyrimidine having the 3 ring nitrogen atoms at the 1-, 5-, and 7-positions.

Synthesis Analysis

The synthesis of tert-butyl esters of Nα-protected amino acid, which includes the compound , proceeds from protected amino acids and t-butanol using anhydrous magnesium sulfate and an excess of boron trifluoride diethyl etherate as additional reagents. This method affords t-butyl esters in good yields and a variety of amino acid side chains and substituents tolerate the reaction conditions.

Molecular Structure Analysis

The molecular structure of this compound includes a pyrrolo [2,3-d]pyrimidine ring system, which is an isomer of pyrrolopyrimidine having the 3 ring nitrogen atoms at the 1-, 5-, and 7-positions. The average weight of the molecule is 279.2951 and the monoisotopic weight is 279.133139435. The chemical formula of the compound is C12H17N5O3.

Scientific Research Applications

Application 1: Dipeptide Synthesis

• Summary of the Application : Tert-butyloxycarbonyl-protected amino acids (Boc-AAILs) are used in the synthesis of dipeptides. These are a type of room-temperature ionic liquids derived from commercially available tert-butyloxycarbonyl-protected amino acids.
• Methods of Application : The Boc-AAILs are used as starting materials in dipeptide synthesis with commonly used coupling reagents. A distinctive coupling reagent, N, N ′-diethylene- N ′′-2-chloroethyl thiophosphoramide, was found to enhance amide formation in the Boc-AAILs without the addition of a base.
• Results or Outcomes : The dipeptides were obtained in satisfactory yields in 15 minutes.

Application 2: Synthesis of Biologically Active Derivatives

• Summary of the Application : Tert-butyl-protected amino acids are used in the synthesis of new potential biologically active derivatives. These derivatives have a sterically hindered pyrocatechol moiety linked through a 2-thioacetyl covalent bridge to a number of secondary amines.
• Methods of Application : The synthesis involves the reaction of the tert-butyl-protected amino acid with secondary amines. The structures of most of the synthesized compounds were studied by X-ray diffraction.
• Results or Outcomes : The synthesized compounds are potential biologically active derivatives.

Application 3: Synthesis of Room-Temperature Ionic Liquids

• Summary of the Application : Tert-butyloxycarbonyl-protected amino acids (Boc-AAILs) are used in the synthesis of room-temperature ionic liquids. These ionic liquids are derived from commercially available tert-butyloxycarbonyl-protected amino acids.
• Methods of Application : The Boc-AAILs are prepared and used as the starting materials in the synthesis of these ionic liquids. A distinctive coupling reagent, N, N ′-diethylene- N ′′-2-chloroethyl thiophosphoramide, was found to enhance amide formation in the Boc-AAILs without the addition of a base.
• Results or Outcomes : The resulting protected AAILs were used in dipeptide synthesis, giving the dipeptides in satisfactory yields in 15 minutes.